Cas no 941992-98-9 (N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide)

• Product Name: N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide
• CAS No: 941992-98-9
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5503140
• PubChem ID: 18584381
• Update Time: 2025-10-25

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• F2783-0203
• SR-01000916252-1
• N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)cyclohexanecarboxamide
• AKOS024466252
• N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]cyclohexanecarboxamide
• 941992-98-9
• SR-01000916252
• N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide

• Inchi： 1S/C18H24N2O2/c1-13-12-15(19-18(22)14-6-3-2-4-7-14)9-10-16(13)20-11-5-8-17(20)21/h9-10,12,14H,2-8,11H2,1H3,(H,19,22)
• InChI Key： QBDDDGNOMVRYCB-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC(=C(C)C=1)N1C(CCC1)=O

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide

Comprehensive Overview of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide (CAS No. 941992-98-9)

N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide (CAS No. 941992-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a cyclohexanecarboxamide core linked to a 2-oxopyrrolidin-1-yl phenyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role in modulating neurological pathways, given the presence of the pyrrolidinone moiety, which is often associated with nootropic and neuroprotective properties.

In recent years, the demand for novel compounds like N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide has surged, driven by advancements in drug discovery and personalized medicine. Searches for terms such as "pyrrolidinone derivatives," "cyclohexanecarboxamide applications," and "CAS 941992-98-9 supplier" reflect growing interest among chemists and pharmacologists. This compound's potential to address unmet medical needs, such as cognitive enhancement or metabolic regulation, aligns with current trends in healthcare innovation.

The synthesis of N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide involves multi-step organic reactions, including amidation and cyclization processes. Its methyl-substituted phenyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS-targeted therapies. Analytical techniques like HPLC and NMR confirm its high purity, which is essential for preclinical studies. Researchers often inquire about "synthetic routes for 941992-98-9" or "N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide solubility," highlighting the need for detailed physicochemical data.

From a commercial perspective, CAS 941992-98-9 is primarily supplied to R&D laboratories and academic institutions. Its niche application spectrum means suppliers must provide comprehensive documentation, including COAs and MSDS, to meet regulatory standards. Discussions in scientific forums frequently touch on "bioavailability of pyrrolidinone-based compounds" and "structure-activity relationships of cyclohexanecarboxamides," underscoring the compound's relevance in modern medicinal chemistry.

Future research directions for N-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcyclohexanecarboxamide may explore its interactions with specific receptors or enzymes, leveraging computational modeling and high-throughput screening. As the scientific community prioritizes sustainable chemistry, greener synthesis methods for this compound could also emerge as a key focus area. With its versatile scaffold and therapeutic potential, 941992-98-9 exemplifies the intersection of innovation and precision in drug development.